Cas no 549526-23-0 (2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-PHENYL-)

2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-PHENYL- structure

549526-23-0 structure

Product Name:2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-PHENYL-

CAS No:549526-23-0

Molecular Formula:C₁₁H₇O₂SCl

Molecular Weight:238.69

CID:3279138

Properties
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2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-PHENYL- Properties

Names and Identifiers

- 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-PHENYL-

2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-PHENYL- Related Literature

1. Exploring novel heterojunctions based on the cerium metal–organic framework family and CAU-1, as dissimilar structures, for the sake of photocatalytic activity enhancement†

Moein Darabi Goudarzi,Negin Khosroshahi,Vahid Safarifard RSC Adv., 2022,12, 32237-32248
2. Selective esterification of glycerol over ionic liquid functionalized cellulose (IMD-Si/HSO4@Cellulose) under energy-efficient microwave irradiation†

Nida Khan,Mohd Umar Khan,Zeba N. Siddiqui Mater. Adv., 2022,3, 3972-3979
3. Alkoxy phosphonic acid-functionalized conjugated microporous polymers for efficient and multi-environmental proton conduction†

Kaijie Yang,Yuxiang Wang,Zhiyi Ling,Xiaogang Pan,Gen Zhang Mater. Adv., 2023,4, 504-514
4. Steered molecular dynamics studies reveal different unfolding pathways of prions from mammalian and non-mammalian species†

Matteo Pappalardo,Danilo Milardi,Domenico Grasso,Carmelo La Rosa New J. Chem., 2007,31, 901-905
5. Simultaneous determination of lithology and major elements in rocks using laser-induced breakdown spectroscopy (LIBS) coupled with a deep convolutional neural network †

Sha Chen,Hongliang Pei,Jorge Pisonero,Suixian Yang,Qingwen Fan,Xu Wang,Yixiang Duan J. Anal. At. Spectrom., 2022,37, 508-516
6. Nanosegregated composites of an imidazolium salt and a layered inorganic compound: Organization of both anions and cations in interlayer space†

Yuya Oaki,Hiroyuki Ohno,Takashi Kato Nanoscale, 2010,2, 2362-2365
7. Assessment of the ground spin state of iron(i) complexes: insights from DFT predictive models†

L. Rousseau,E. Brémond,G. Lefèvre New J. Chem., 2018,42, 7612-7616
8. Highly diastereoselective synthesis of 1,3-oxazolidines under thermodynamic control using focused microwave irradiation under solvent-free conditions

Nikolai Kuhnert,Timothy N. Danks Green Chem., 2001,003, 68-70
9. Spatially resolved endogenous improved metabolite detection in human osteoarthritis cartilage by matrix assisted laser desorption ionization mass spectrometry imaging†

M. R. Eveque-Mourroux,P. J. Emans,R. R. M. Zautsen,A. Boonen,R. M. A. Heeren,B. Cillero-Pastor Analyst, 2019,144, 5953-5958
10. Front cover

Contemp. Org. Synth., 1997,4, X013-X014

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